4-[(3-{[3-(dimethylamino)propyl]amino}propyl)amino]-2H-chromen-2-one

• Molecular Formula: C17H25N3O2
• Molecular Weight: 303.4 g/mol
• IUPAC Name: 4-[3-[3-(dimethylamino)propylamino]propylamino]chromen-2-one
• InChI: InChI=1S/C17H25N3O2/c1-20(2)12-6-10-18-9-5-11-19-15-13-17(21)22-16-8-4-3-7-14(15)16/h3-4,7-8,13,18-19H,5-6,9-12H2,1-2H3
• InChI Key: FWRGDVBBGTYUHO-UHFFFAOYSA-N
• SMILES: CN(C)CCCNCCCNC1=CC(=O)OC2=CC=CC=C21

Description

4-[(3-{[3-(dimethylamino)propyl]amino}propyl)amino]-2H-chromen-2-one, also known as DMPPA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the family of chromone derivatives, which have been found to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

4-[(3-{[3-(dimethylamino)propyl]amino}propyl)amino]-2H-chromen-2-one is believed to exert its biological effects by interacting with specific receptors in the brain and nervous system. Specifically, this compound has been found to bind to the alpha7 nicotinic acetylcholine receptor, which is involved in a wide range of physiological processes, including learning and memory, attention, and sensory processing.
Biochemical and Physiological Effects:
4-[(3-{[3-(dimethylamino)propyl]amino}propyl)amino]-2H-chromen-2-one has been found to exhibit a number of biochemical and physiological effects, including the ability to enhance cognitive function, reduce inflammation, and protect against oxidative stress. This compound has also been found to have potential applications in the treatment of certain neurological and psychiatric disorders, such as Alzheimer's disease and schizophrenia.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-[(3-{[3-(dimethylamino)propyl]amino}propyl)amino]-2H-chromen-2-one is its ability to selectively target specific receptors in the brain and nervous system, making it a useful tool for studying the role of these receptors in various physiological and pathological processes. However, the use of 4-[(3-{[3-(dimethylamino)propyl]amino}propyl)amino]-2H-chromen-2-one in lab experiments is limited by its relatively low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are a number of potential future directions for research on 4-[(3-{[3-(dimethylamino)propyl]amino}propyl)amino]-2H-chromen-2-one, including the development of new synthetic methods for producing this compound, the identification of new targets for its biological activity, and the exploration of its potential applications in the treatment of various neurological and psychiatric disorders. Additionally, further studies are needed to better understand the mechanisms underlying the effects of 4-[(3-{[3-(dimethylamino)propyl]amino}propyl)amino]-2H-chromen-2-one on cognitive function, inflammation, and oxidative stress.

Synthesis Methods

4-[(3-{[3-(dimethylamino)propyl]amino}propyl)amino]-2H-chromen-2-one can be synthesized using a multistep process that involves the condensation of 4-hydroxycoumarin with 3-(dimethylamino)propylamine, followed by the reaction of the resulting intermediate with 1,3-dibromopropane. The final product is obtained through a series of purification steps, including recrystallization and chromatography.

Scientific Research Applications

4-[(3-{[3-(dimethylamino)propyl]amino}propyl)amino]-2H-chromen-2-one has been studied extensively for its potential applications in scientific research, particularly in the fields of neuroscience and pharmacology. This compound has been found to exhibit a wide range of biological activities, including the ability to modulate the activity of certain neurotransmitter receptors, such as the nicotinic acetylcholine receptor and the GABA receptor.